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Cat. No.: B10861855

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
INCB054329, also known as pemigatinib, is a potent and selective inhibitor of the fibroblast

growth factor receptor (FGFR) family of receptor tyrosine kinases, specifically targeting FGFR1,

FGFR2, and FGFR3.[1][2] Dysregulation of the FGFR signaling pathway is implicated in the

proliferation and survival of various cancer cells. Inhibition of this pathway by INCB054329 has

been shown to induce cell cycle arrest and apoptosis in susceptible cancer cell lines, making it

a valuable tool for in vitro cancer research and drug development.[1][3] These application notes

provide detailed protocols for utilizing INCB054329 to induce and measure apoptosis in in vitro

settings, along with data on effective concentrations and a schematic of the relevant signaling

pathway.

Data Presentation: Effective Concentrations of
INCB054329 for Induction of Apoptosis
The effective concentration of INCB054329 for inducing apoptosis varies depending on the cell

line and the duration of treatment. The following table summarizes key quantitative data from
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preclinical studies.

Cell Line
Cancer
Type

Concentrati
on

Incubation
Time

Apoptosis
Detection
Method

Reference

NCI-H1581 Lung Cancer 100 nM
24 and 48

hours

Annexin V-7-

AAD Staining
[1]

KATO III
Gastric

Cancer
100 nM

24 and 48

hours

Annexin V-7-

AAD Staining
[1]

RT-112
Bladder

Cancer
100 nM

24 and 48

hours

Annexin V-7-

AAD Staining
[1]

MM1.S
Multiple

Myeloma

up to 1000

nM
48 hours

Annexin

V/Propidium

Iodide

Staining

[4][5]

INA-6
Multiple

Myeloma
≥ 100 nM 48 hours

Annexin

V/Propidium

Iodide

Staining

[4][5]

Various AML

and

Lymphoma

Cell Lines

Acute

Myeloid

Leukemia &

Non-Hodgkin

Lymphoma

< 200 nM 72 hours

Increased

pro-apoptotic

regulators

[2][3][6]

OVCAR-3,

SKOV-3

Ovarian

Cancer

1 µM (in

combination

with Olaparib)

24 hours

Cleaved

PARP,

pH2AX

[7]

Experimental Protocols
Protocol 1: In Vitro Apoptosis Assay Using Annexin V
and Propidium Iodide Staining
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This protocol describes the detection of apoptosis in cancer cells treated with INCB054329

using flow cytometry. Annexin V binds to phosphatidylserine, which is exposed on the outer

leaflet of the plasma membrane during early apoptosis, while propidium iodide (PI) stains the

DNA of cells with compromised membranes, indicative of late apoptosis or necrosis.

Materials:

INCB054329 (Pemigatinib)

Cancer cell line of interest

Complete cell culture medium

Phosphate-buffered saline (PBS)

Trypsin-EDTA (for adherent cells)

Annexin V-FITC (or other fluorochrome conjugate) Apoptosis Detection Kit (containing

Annexin V, Propidium Iodide, and Binding Buffer)

Flow cytometer

Procedure:

Cell Seeding: Seed the cells in 6-well plates at a density that will allow them to reach 70-80%

confluency within 24 hours.

Treatment: Prepare a stock solution of INCB054329 in DMSO. Dilute the stock solution in

complete culture medium to the desired final concentrations (e.g., 100 nM, 200 nM, 1 µM).

Add the INCB054329-containing medium to the cells. Include a vehicle control (DMSO) at

the same final concentration as the highest INCB054329 treatment.

Incubation: Incubate the cells for the desired time period (e.g., 24, 48, or 72 hours) at 37°C in

a humidified incubator with 5% CO2.

Cell Harvesting:
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Adherent cells: Carefully collect the culture medium (which may contain detached

apoptotic cells). Wash the adherent cells once with PBS, and then detach them using

Trypsin-EDTA. Combine the detached cells with the previously collected medium.

Suspension cells: Collect the cells by centrifugation.

Washing: Centrifuge the cell suspension at 300 x g for 5 minutes. Discard the supernatant

and wash the cell pellet twice with cold PBS.

Staining: Resuspend the cell pellet in 1X Binding Buffer at a concentration of 1 x 10^6

cells/mL. Transfer 100 µL of the cell suspension to a flow cytometry tube. Add 5 µL of

Annexin V-FITC and 5 µL of Propidium Iodide.

Incubation: Gently vortex the cells and incubate for 15 minutes at room temperature in the

dark.

Analysis: Add 400 µL of 1X Binding Buffer to each tube. Analyze the samples by flow

cytometry within one hour.

Data Interpretation:

Annexin V- / PI-: Live cells

Annexin V+ / PI-: Early apoptotic cells

Annexin V+ / PI+: Late apoptotic or necrotic cells

Annexin V- / PI+: Necrotic cells

Protocol 2: Caspase-3/7 Activity Assay
This protocol measures the activity of executioner caspases 3 and 7, which are key mediators

of apoptosis.

Materials:

INCB054329 (Pemigatinib)
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Cancer cell line of interest

White-walled 96-well plates

Caspase-Glo® 3/7 Assay System (or equivalent)

Luminometer

Procedure:

Cell Seeding: Seed cells in a white-walled 96-well plate at a suitable density.

Treatment: Treat cells with a serial dilution of INCB054329 and a vehicle control for the

desired time (e.g., 24 or 48 hours).

Assay: Allow the plate to equilibrate to room temperature. Add Caspase-Glo® 3/7 Reagent to

each well at a 1:1 ratio with the cell culture medium.

Incubation: Mix the contents of the wells by gentle shaking and incubate at room

temperature for 1-2 hours, protected from light.

Measurement: Measure the luminescence in each well using a luminometer.

Data Analysis:

Calculate the fold change in caspase-3/7 activity in treated cells compared to the vehicle

control after subtracting the background reading from a cell-free control well.

Visualizations
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Experimental Workflow for In Vitro Apoptosis Assay
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Flow Cytometry

Click to download full resolution via product page

Caption: Workflow for assessing INCB054329-induced apoptosis.
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INCB054329-Mediated Inhibition of FGFR Signaling and Induction of Apoptosis

Extracellular

Plasma Membrane

Intracellular Signaling

Nuclear Events & Cellular Response

FGF Ligand

FGFR1/2/3

Binds and Activates

RAS-MAPK Pathway

Activates

PI3K-AKT Pathway

Activates

Cell Proliferation
& Survival

Apoptosis

Inhibition leads to

INCB054329
(Pemigatinib)

Inhibits

Click to download full resolution via product page

Caption: FGFR signaling pathway and INCB054329's mechanism.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10861855?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

